Cas no 400071-95-6 (5-Bromo-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 5-Bromo-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 400071-95-6
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD14706162
• CID: 1055987
• PubChem ID: 11032413
• Update Time: 2025-04-20

5-Bromo-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1H-indole-3-carboxylic acid
• 5-bromo-1-methylindole-3-carboxylic acid
• 5-Bromo-1-Methyl-1H-Indole-3-Carboxylicacid
• 1H-Indole-3-carboxylic acid, 5-bromo-1-methyl-
• KSC230C9B
• WQZLFFJMRKTCMU-UHFFFAOYSA-N
• FCH1387688
• AX8158741
• AB0032672
• X6060
• ST24044370
• C
• SB37033
• SY101765
• DTXSID80452689
• CS-0028257
• MFCD14706162
• AKOS016001266
• ALBB-035439
• SCHEMBL14631424
• A26894
• O11355
• EN300-7415992
• DB-069910
• DS-11587
• 400071-95-6

• MDL： MFCD14706162
• Inchi： 1S/C10H8BrNO2/c1-12-5-8(10(13)14)7-4-6(11)2-3-9(7)12/h2-5H,1H3,(H,13,14)
• InChI Key： WQZLFFJMRKTCMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=CN2C

Computed Properties

• Exact Mass: 252.97400
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 2.2

Experimental Properties

• Density: 1.65
• PSA: 42.23000
• LogP: 2.63900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives